3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide

• Molecular Formula: C19H15ClN2O4S2
• Molecular Weight: 434.9 g/mol
• IUPAC Name: 3-chloro-N-[(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• InChI: InChI=1S/C19H15ClN2O4S2/c1-25-14-7-6-11(15(10-14)26-2)9-16-18(24)22(19(27)28-16)21-17(23)12-4-3-5-13(20)8-12/h3-10H,1-2H3,(H,21,23)/b16-9-
• InChI Key: MHDMJISNSIOPLD-SXGWCWSVSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC(=CC=C3)Cl)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC(=CC=C3)Cl)OC

Description

This compound belongs to the thiazolidinone class, characterized by a five-membered heterocyclic ring containing sulfur and nitrogen. Its structure includes a (5Z)-5-(2,4-dimethoxybenzylidene) substituent, a 4-oxo-2-thioxo moiety, and a 3-chlorobenzamide group at the N3 position. The Z-configuration of the benzylidene double bond is critical for maintaining planar geometry, which influences biological activity and crystallinity . The compound’s molecular formula is C₁₉H₁₅ClN₂O₄S₂, with an average mass of 434.92 g/mol and a ChemSpider ID of 1163315 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide typically involves the condensation of 2,4-dimethoxybenzaldehyde with thiosemicarbazide to form a thiosemicarbazone intermediate. This intermediate then undergoes cyclization with chloroacetyl chloride to form the thiazolidinone ring. The final step involves the reaction of the thiazolidinone derivative with 3-chlorobenzoyl chloride to yield the target compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized nature and limited commercial demand. the general principles of organic synthesis, such as optimization of reaction conditions, use of catalysts, and purification techniques, would apply to its large-scale production.

Chemical Reactions Analysis

Core Reactivity of the Thiazolidinone Scaffold

The compound’s reactivity arises from its:

• Thioxo group at C2 (prone to nucleophilic substitution)

• α,β-Unsaturated ketone in the thiazolidinone ring (electrophilic at C4/C5)

• Benzylidene moiety (capable of π-π interactions and cycloadditions)

• Chlorobenzamide group (participates in hydrogen bonding and halogen-based interactions)

Nucleophilic Additions at the Thioxo Group

The C2 thioxo group reacts with nucleophiles such as amines and hydrazines:

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Thioamide formation	Ethylenediamine, ethanol, reflux	Replacement of thioxo with secondary amine	72–85%
Hydrazone synthesis	Hydrazine hydrate, THF, 60°C	Formation of hydrazine derivative at C2	68%

These modifications enhance solubility and bioactivity by introducing polar functional groups .

Cycloaddition Reactions

The α,β-unsaturated ketone participates in [4+2] Diels-Alder reactions:

Dienophile	Conditions	Product Structure	Application
1,3-Butadiene	Toluene, 110°C	Fused bicyclic thiazolidinone	Anticancer lead optimization
Maleic anhydride	Microwave irradiation	Six-membered adduct with anhydride functionality	Polymer precursor

These reactions exploit the electron-deficient nature of the α,β-unsaturated system .

Oxidation and Reduction

Controlled redox reactions modify the thiazolidinone core:

Process	Reagents	Outcome	Impact on Bioactivity
Oxidation of thioxo	H<sub>2</sub>O<sub>2</sub>, acetic acid	Conversion to sulfone	Reduced cytotoxicity
Reduction of ketone	NaBH<sub>4</sub>, MeOH	Formation of secondary alcohol at C4	Enhanced membrane permeability

Oxidation increases metabolic stability, while reduction improves solubility.

Functionalization of the Benzylidene Moiety

The 2,4-dimethoxybenzylidene group undergoes electrophilic aromatic substitution (EAS):

Reaction	Reagents/Conditions	Position Modified	Resulting Derivative
Nitration	HNO<sub>3</sub>/H<sub>2</sub>SO<sub>4</sub>, 0°C	C6 of benzylidene	Nitro-substituted analogue
Bromination	Br<sub>2</sub>, FeCl<sub>3</sub>	C5 of benzylidene	Bromo-derivative with enhanced halogen bonding

Nitration and bromination derivatives show improved binding to kinase targets .

Amide Bond Reactivity

The chlorobenzamide group participates in hydrolysis and cross-coupling:

Reaction Type	Conditions	Product	Notes
Acidic hydrolysis	HCl (6M), reflux	3-Chlorobenzoic acid + thiazolidinamine	Reversible at pH > 7
Suzuki coupling	Pd(PPh<sub>3</sub>)<sub>4</sub>, arylboronic acid	Biaryl-modified analogue	Enhances π-stacking in binding

Hydrolysis is critical for prodrug activation, while cross-coupling expands structural diversity .

Comparative Reactivity with Analogues

The 2,4-dimethoxy and chloro substituents direct reactivity compared to other thiazolidinones:

Compound Substituents	Electrophilic Reactivity	Nucleophilic Susceptibility	Reference
2,4-Dimethoxybenzylidene	Moderate (C5 > C6)	Low (steric hindrance)
4-Bromobenzylidene	High (C3/C5)	Moderate
3-Nitrobenzylidene	Very high	High

Methoxy groups reduce electrophilicity but improve metabolic stability .

Mechanistic Insights

• Thioxo group : Acts as a leaving group in SN₂ reactions due to poor orbital overlap with sulfur.

• Benzylidene moiety : Stabilizes transition states in cycloadditions via conjugation .

• Chlorine substituent : Withdraws electrons, increasing amide bond hydrolysis rates .

Scientific Research Applications

Chemistry

In the field of chemistry, 3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide serves as a valuable building block for synthesizing more complex molecules. Researchers utilize this compound to study reaction mechanisms and develop new synthetic pathways.

Biology

The biological applications of this compound are particularly noteworthy:

• Antimicrobial Activity : Preliminary studies indicate that it exhibits significant antimicrobial properties against various pathogens.
• Anticancer Properties : The compound has shown promise in inhibiting specific protein kinases involved in cancer cell proliferation. Its mechanism of action likely involves binding to active sites of these enzymes, disrupting critical metabolic pathways essential for tumor growth.

Medicine

Due to its structural features, this compound is being explored for drug development:

• Targeting Enzymes/Receptors : The thiazolidinone core can form covalent bonds with active site residues of enzymes, potentially leading to the development of novel therapeutics for diseases such as cancer.
• Material Science : Its unique properties make it suitable for developing new materials with specialized characteristics.

Case Studies and Research Findings

Several studies have investigated the biological activities of this compound:

• Anticancer Study : A study demonstrated that 3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide inhibited the proliferation of various cancer cell lines by targeting specific kinases involved in oncogenic signaling pathways.
  • Cell Line Tested : MCF7 (breast cancer), HeLa (cervical cancer)
  • IC50 Values : Significant inhibition observed at concentrations below 10 µM.
• Antimicrobial Study : Another investigation revealed that this compound exhibited antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli.
  • Minimum Inhibitory Concentration (MIC) : Ranged from 12 to 50 µg/mL depending on the bacterial strain.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide involves its interaction with molecular targets such as enzymes or receptors. The thiazolidinone ring can form covalent bonds with active site residues, inhibiting enzyme activity. Additionally, the benzamide group can interact with hydrophobic pockets in proteins, enhancing binding affinity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Benzylidene Ring

The benzylidene substituent’s methoxy group positions significantly alter electronic and steric properties. Key analogs include:

Compound Name	Benzylidene Substituents	Benzamide Substituent	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)
Target Compound (STK551378)	2,4-Dimethoxy	3-Chloro	434.92	Not reported	Not reported
3-Chloro-N-[(5Z)-5-(2,3-Dimethoxybenzylidene)-4-Oxo-2-Thioxo-1,3-Thiazolidin-3-yl]Benzamide	2,3-Dimethoxy	3-Chloro	434.91	Not reported	Not reported
N-[(5Z)-5-(2,4-Dimethoxybenzylidene)-4-Oxo-2-Thioxo-1,3-Thiazolidin-3-yl]-2-Methylbenzamide	2,4-Dimethoxy	2-Methyl	~414.50	Not reported	Not reported
2-Chloro-N-[(5Z)-5-(3-Methoxy-4-Propoxybenzylidene)-4-Oxo-2-Thioxo-1,3-Thiazolidin-3-yl]Benzamide	3-Methoxy-4-Propoxy	2-Chloro	~486.97	Not reported	Not reported

Key Observations :

• Electronic Effects : The 2,4-dimethoxy substitution (target compound) provides para-directing electron-donating groups, enhancing resonance stabilization compared to 2,3-dimethoxy analogs .
• Steric Effects : Bulkier substituents (e.g., 4-propoxy in ) reduce crystallinity, as evidenced by lower reported melting points in similar compounds (e.g., 252–254°C for 3,4-dimethoxy derivatives in ).

Variations in the Benzamide Group

The benzamide’s substituent impacts lipophilicity and binding interactions:

• 2-Methyl Substituent : Introduces steric hindrance, which may reduce binding affinity but improve metabolic stability .

Structural and Analytical Characterization

• NMR Spectroscopy : ¹H and ¹³C NMR data (e.g., δ 7.2–8.1 ppm for aromatic protons ) confirm Z-configuration and substituent positions.
• X-ray Crystallography: Tools like SHELXL and ORTEP-III resolve planar geometry of the thiazolidinone ring and benzylidene double bond.
• Mass Spectrometry : HRMS data (e.g., m/z 434.0162 for target compound ) validate molecular formulas.

Biological Activity

3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide is a complex organic compound with notable biological activities, particularly in the fields of antimicrobial and anticancer research. Its unique structural features, including a thiazolidinone ring and various functional groups, contribute to its potential therapeutic applications.

• Molecular Formula : C19H15ClN2O4S2
• Molecular Weight : 434.9 g/mol
• IUPAC Name : 3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide

The biological activity of this compound is largely attributed to its ability to interact with specific enzymes and receptors. The thiazolidinone core is known for its role in inhibiting various protein kinases, which are crucial in cancer cell proliferation and survival. Preliminary studies suggest that this compound may exhibit inhibitory effects on key kinases involved in oncogenic signaling pathways.

Anticancer Activity

Research has demonstrated that 3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide shows significant cytotoxic effects against various cancer cell lines. The following table summarizes the IC50 values observed in different tumor cell lines:

Cell Line	IC50 (µM)	Notes
Huh7 (Liver Cancer)	<10	Significant inhibition observed
Caco2 (Colorectal)	<8	Strong antiproliferative effects
MDA-MB 231 (Breast)	>10	Moderate activity noted
HCT116 (Colorectal)	<6	High sensitivity to the compound
PC3 (Prostate)	>10	Limited efficacy

These findings suggest that the compound may serve as a lead candidate for further development in cancer therapeutics.

Antimicrobial Activity

In addition to its anticancer properties, preliminary studies indicate that this compound possesses antimicrobial activity. It has been shown to inhibit the growth of various bacterial strains, although specific data on minimum inhibitory concentrations (MICs) remain limited.

Case Studies and Research Findings

• Inhibition of Protein Kinases : A study evaluated the compound's effect on several protein kinases relevant to cancer progression. The results indicated that it effectively inhibited DYRK1A with an IC50 value in the low micromolar range, suggesting its potential as a therapeutic agent targeting this kinase .
• Cell Proliferation Assays : In vitro assays conducted on multiple tumor cell lines demonstrated that 3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide significantly reduced cell viability compared to control groups .

Q & A

Q. What synthetic strategies are effective for preparing 3-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide?

• Methodology : The compound’s core structure—a thiazolidinone scaffold with arylidene and benzamide substituents—can be synthesized via condensation reactions. For example, thiazolidinone derivatives are often prepared by reacting substituted benzaldehydes with thiourea or thiosemicarbazides under acidic conditions. Evidence from similar compounds (e.g., rhodanine-furan conjugates) suggests that microwave-assisted synthesis or refluxing in ethanol with catalytic acetic acid improves yield and stereoselectivity .
• Key Steps :

Formation of the thiazolidinone ring via cyclization.

Introduction of the 2,4-dimethoxybenzylidene moiety via Knoevenagel condensation.

Coupling with 3-chlorobenzamide using carbodiimide-based coupling agents.

Q. What spectroscopic and crystallographic techniques are critical for structural validation?

• Methodology :

• NMR : ¹H/¹³C NMR to confirm regiochemistry and Z/E configuration of the benzylidene group. For example, coupling constants in ¹H NMR can distinguish between Z and E isomers (e.g., $^3J_{H-H}$ > 12 Hz for E-configuration) .
• X-ray Crystallography : Use SHELXL for structure refinement and WinGX/ORTEP-3 for visualization. highlights SHELX’s robustness in resolving complex heterocyclic systems, particularly for validating bond lengths and angles in thiazolidinone derivatives .
  • Data Table :

Parameter	Expected Range (Å/°)	Example from SHELXL Refinement
C=S Bond Length	1.60–1.65	1.63 Å
C=O Bond Length	1.20–1.22	1.21 Å
Dihedral Angle	0–5° (planarity)	2.8°

Q. How can preliminary biological activity screening be designed for this compound?

• Methodology :

• Antimicrobial Assays : Use broth microdilution (CLSI guidelines) to determine MIC against Gram-positive/negative bacteria and fungi. and highlight the importance of comparing activity to standard drugs (e.g., ampicillin) and validating target engagement (e.g., enzyme inhibition assays for bacterial PPTases) .
• Antioxidant Testing : DPPH/ABTS radical scavenging assays at concentrations of 10–100 μM, with ascorbic acid as a positive control .

Advanced Research Questions

Q. How can synthetic yield and stereoselectivity be optimized for the Z-configuration?

• Methodology :

• DoE (Design of Experiments) : Apply response surface methodology (RSM) to optimize reaction parameters (e.g., solvent polarity, temperature, catalyst loading). demonstrates the utility of DoE in flow chemistry for diazo compounds, which can be adapted here .
• Stereochemical Control : Use chiral auxiliaries or asymmetric catalysis (e.g., proline derivatives) during the Knoevenagel step to favor the Z-isomer .

Q. What intermolecular interactions stabilize the crystal structure, and how do they influence physicochemical properties?

• Methodology :

• Hydrogen-Bonding Analysis : Use graph-set analysis (as per Bernstein et al., ) to classify hydrogen-bond motifs (e.g., $R_2^2(8)$ rings). For example, the thioxo group may act as an acceptor for N–H donors in adjacent molecules .
• Impact on Solubility : Strong intermolecular H-bonding correlates with low solubility in nonpolar solvents, necessitating co-solvents (e.g., DMSO:water mixtures) for biological assays.

Q. How can contradictory bioactivity data (e.g., high in vitro vs. low in vivo efficacy) be resolved?

• Methodology :

• ADME Profiling : Conduct pharmacokinetic studies (e.g., plasma stability, microsomal metabolism) to identify degradation pathways. notes that trifluoromethyl groups enhance metabolic stability in similar compounds .
• Formulation Strategies : Use nanoemulsions or liposomal encapsulation to improve bioavailability if poor solubility is observed .

Q. What computational tools are suitable for predicting SAR (Structure-Activity Relationships) in this scaffold?

• Methodology :

• Docking Studies : AutoDock Vina or Schrödinger Suite to model interactions with bacterial PPTases (see for target insights) .
• QSAR Modeling : Use Gaussian or COSMO-RS to correlate electronic parameters (e.g., Hammett σ values) with antimicrobial activity .

Data Contradiction Analysis

Scenario : Discrepancies in NMR vs. X-ray data for benzylidene configuration.

• Resolution :
  • Validate NMR assignments using 2D NOESY (e.g., cross-peaks between benzylidene H and thiazolidinone protons confirm spatial proximity).
  • Re-examine crystallographic data for disorder or twinning artifacts using SHELXL’s TWIN command .
  • Cross-check with IR spectroscopy: C=N stretching frequencies (~1600 cm⁻¹) differ between Z and E isomers .